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Compound of Interest

Compound Name: JHU37152

Cat. No.: B8140551 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent and

selective DREADD (Designer Receptors Exclusively Activated by Designer Drugs) agonist

JHU37152, adherence to proper disposal and handling protocols is paramount to ensure

laboratory safety and experimental integrity. This document provides essential, step-by-step

guidance on the operational and disposal plans for JHU37152, consolidating safety, logistical,

and experimental information.

Chemical and Physical Properties
A summary of the key quantitative data for JHU37152 is presented below for easy reference.

Property Value Source

Molecular Weight 358.85 g/mol [1]

Formula C₁₉H₂₀ClFN₄ [1]

CAS Number 2369979-67-7 [1]

Purity ≥98% (HPLC) [1]

Solubility Soluble in DMSO (100 mM) [2]

Storage Store at room temperature. [1]
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While a specific Safety Data Sheet (SDS) for JHU37152 is not readily available, the following

guidelines are based on best practices for handling similar chemical compounds and

information from suppliers.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate safety glasses.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) inspected before use.

Body Protection: Wear a laboratory coat.

Respiratory Protection: In case of insufficient ventilation or aerosol formation, use a certified

respirator.

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid inhalation of dust or aerosols.[4]

Prevent contact with skin and eyes.[4]

Wash hands thoroughly after handling.[4]

First Aid Measures
In the event of exposure, follow these first-aid procedures:
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Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[4]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

In Case of Skin Contact
Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[4]

If Inhaled
Remove to fresh air and keep at rest in a

position comfortable for breathing.[4]

Disposal Procedures
Proper disposal of JHU37152 and its containers is crucial to prevent environmental

contamination and ensure safety.

Step-by-Step Disposal Plan:

Segregation: Segregate waste containing JHU37152 from other laboratory waste streams.

Containerization: Place all solid waste (e.g., contaminated gloves, weigh boats) and empty

vials into a clearly labeled, sealed container designated for chemical waste.

Aqueous Waste: Collect any aqueous solutions containing JHU37152 in a separate, labeled

waste container. Do not pour down the drain.

Consult Local Regulations: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations. Contact your institution's Environmental

Health and Safety (EHS) department for specific guidance.

Documentation: Maintain a record of the disposed of quantities and dates.

Experimental Protocol: In Vivo Activation of
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The following is a detailed methodology for a typical in vivo experiment using JHU37152 to

activate DREADDs in mice, based on published research.[5][6]

Objective: To assess the behavioral or physiological effects of activating hM3Dq or hM4Di

DREADDs in a specific neuronal population in mice.

Materials:

JHU37152

Vehicle (e.g., sterile saline, or a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline)

Transgenic mice expressing hM3Dq or hM4Di in the target cell population

Wild-type littermate control mice

Syringes and needles for intraperitoneal (i.p.) injection

Appropriate behavioral or physiological monitoring equipment

Procedure:

Animal Acclimation: Allow mice to acclimate to the experimental room for at least 60 minutes

before the start of the experiment.

JHU37152 Preparation:

On the day of the experiment, prepare a stock solution of JHU37152 in a suitable solvent

(e.g., DMSO).

Further dilute the stock solution with the appropriate vehicle to the desired final

concentration. Doses typically range from 0.01 to 1 mg/kg.[5][6]

Administration:

Weigh each mouse to determine the precise injection volume.
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Administer JHU37152 or vehicle via intraperitoneal (i.p.) injection.

Behavioral/Physiological Assessment:

Following injection, place the mice in the testing apparatus.

Begin recording behavioral or physiological parameters. The onset of action for JHU37152
is rapid.

The duration of monitoring will depend on the specific experimental question.

Data Analysis:

Analyze the collected data to compare the effects of JHU37152 in DREADD-expressing

mice versus control groups (vehicle-treated DREADD mice and JHU37152-treated wild-

type mice).

Signaling Pathways
JHU37152 is a potent agonist for both hM3Dq and hM4Di DREADDs, which are engineered G-

protein coupled receptors (GPCRs) that signal through the Gq and Gi pathways, respectively.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8140551#jhu37152-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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